![molecular formula C22H21NO B286531 2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide](/img/structure/B286531.png)
2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide
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Overview
Description
2-(Biphenyl-4-yl)-N-(1-phenylethyl)acetamide, also known as BPAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPAPA belongs to the class of N-arylacetamides, which are known to exhibit diverse biological activities.
Scientific Research Applications
2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Several studies have reported the potential of this compound in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.
Mechanism of Action
The mechanism of action of 2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is a key enzyme involved in the inflammatory response. This compound has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and glutathione peroxidase (GPx). In animal studies, this compound has been shown to improve cognitive function and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide has several advantages for lab experiments, including its high purity and stability. This compound can be easily synthesized in large quantities, making it a cost-effective compound for research purposes. However, this compound has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the potential of this compound in the treatment of other neurodegenerative disorders, such as Huntington's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in the treatment of various diseases. Its anti-inflammatory, anti-cancer, and neuroprotective effects have been well documented in scientific research. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
2-(biphenyl-4-yl)-N-(1-phenylethyl)acetamide can be synthesized through a multi-step process involving the reaction of 4-bromobiphenyl with potassium tert-butoxide, followed by the addition of 1-phenylethylamine and acetic anhydride. The final product is obtained through purification by column chromatography.
Properties
Molecular Formula |
C22H21NO |
---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
N-(1-phenylethyl)-2-(4-phenylphenyl)acetamide |
InChI |
InChI=1S/C22H21NO/c1-17(19-8-4-2-5-9-19)23-22(24)16-18-12-14-21(15-13-18)20-10-6-3-7-11-20/h2-15,17H,16H2,1H3,(H,23,24) |
InChI Key |
BKPQKNFSECMXFM-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
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